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Compound of Interest

N-propylcyclohexanamine
Compound Name:
hydrochloride

Cat. No.: B1318470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for N-
propylcyclohexanamine hydrochloride (CAS No: 3592-82-3). The information is compiled
and presented to meet the needs of professionals in research and development who handle
this and structurally similar compounds. This document emphasizes quantitative data,
experimental context, and clear visual representations of safety and handling protocols.

Chemical and Physical Properties

Quantitative data for N-propylcyclohexanamine hydrochloride is not extensively available in
public literature. The following table includes data for the hydrochloride salt where specified,
supplemented with computed data and experimental values for the free base, N-
propylcyclohexanamine (CAS No: 3592-81-2), to provide a more complete profile. All data
should be treated with the appropriate scientific caution.
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Property Value Source/Compound
N-propylcyclohexanamine
Molecular Formula CoH20CIN _
hydrochloride[1]
) N-propylcyclohexanamine
Molecular Weight 177.71 g/mol )
hydrochloride
N-
] N-propylcyclohexanamine
IUPAC Name propylcyclohexanamine;hydroc ]
) hydrochloride[1]
hloride
N-propylcyclohexanamine
CAS Number 3592-82-3 _
hydrochloride[1]
_ N-propylcyclohexanamine
Molecular Weight (Free Base) 141.25 g/mol
(Computed by PubChem)[2]
N-propylcyclohexanamine
XLogP3-AA (Free Base) 2.5
(Computed by XLogP3)[2]
Hydrogen Bond Donor Count 1 N-propylcyclohexanamine
(Free Base) (Computed by Cactvs)[2]
Hydrogen Bond Acceptor 1 N-propylcyclohexanamine
Count (Free Base) (Computed by Cactvs)[2]
Kovats Retention Index (Semi- )
1086 N-propylcyclohexanamine[2]

standard non-polar)

Hazard Identification and Classification

N-propylcyclohexanamine hydrochloride is classified as a hazardous substance. The

following table summarizes its GHS (Globally Harmonized System) classification.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4

[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye 1 H319: Causes serious eye
Irritation irritation[3]

Specific Target Organ Toxicity ]
. H335: May cause respiratory
— Single Exposure 3 o
) o irritation[3]
(Respiratory tract irritation)

GHS Pictograms:

GHSO07: Harmful/lrritant[1]

Signal Word:

Warning[1]

Toxicological Information

Detailed toxicological studies specifically for N-propylcyclohexanamine hydrochloride are
not widely published. The hazard classification suggests that the primary routes of concern are
ingestion, skin contact, and eye contact.

Toxicological

. Result Species Method
Endpoint
o Harmful if swallowed ) )
Acute Oral Toxicity Data not available Data not available
(H302)
) o Causes skin irritation ) )
Skin Irritation Data not available Data not available

(H315)

o Causes serious eye ) ]
Eye Irritation o Data not available Data not available
irritation (H319)
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General Experimental Protocol for Acute Oral Toxicity
(OECD 423)

As specific experimental details for this compound are unavailable, a standard protocol is
described for context.

The Acute Oral Toxicity (Acute Toxic Class Method) study is typically conducted in a stepwise
procedure using a small number of animals per step. The method involves the administration of
the test substance in graduated doses to several groups of experimental animals.

Test Animals: Usually, rodents such as rats or mice are used. Animals are fasted prior to
dosing.

o Dose Administration: The substance is administered orally by gavage in a single dose. The
dose volume is kept small.

o Stepwise Procedure: The study starts with a dose expected to be moderately toxic. The
survival or death of the animals determines the next step. If animals survive, a higher dose is
used in the next step. If animals die, a lower dose is used.

» Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, and behavior), and body weight changes for at least 14 days.

» Endpoint: The endpoint of the study is the estimation of the LD50 (the dose that is lethal to
50% of the test population) and the GHS classification for acute oral toxicity.

Handling, Storage, and First Aid
Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of N-propylcyclohexanamine hydrochloride.
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Workflow for Safe Handling and Storage

Handling

Use in a well-ventilated area
or under a chemical fume hood

'

Wear appropriate PPE:
- Protective gloves
- Protective clothing
- Eyelface protection

'

Avoid breathing dust/fume/gas/mist/vapors/spray

l

Do not eat, drink, or smoke
when using this product

'

Wash hands thoroughly
after handling

fter Use

Stoflage

Store in a cool, dry, and
well-ventilated place

l

Keep container tightly closed

l

Store locked up

End of Lifecycle

Disposal

Dispose of contents/container
to hazardous waste disposal

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for safe handling, storage, and disposal of N-
propylcyclohexanamine hydrochloride.

First Aid Measures

The following table summarizes the recommended first aid procedures in case of exposure.

Exposure Route First Aid Measures

Immediately call a POISON CENTER or doctor.

If Swallowed ) : "

Rinse mouth. Do NOT induce vomiting.[4]

Take off immediately all contaminated clothing.
If on Skin Rinse skin with water. Wash with plenty of water

and soap.[3]

Remove person to fresh air and keep
If Inhaled )

comfortable for breathing.[4]

Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Logical Flow of Hazard Assessment

The process of determining the safety precautions for a chemical like N-
propylcyclohexanamine hydrochloride follows a logical progression from identification to risk
management.
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Logical Flow of Chemical Hazard Assessment

Substance Identification
(CAS, Formula, Structure)

:

Hazard Identification
(Physical, Health, Environmental)

Exposure Assessment Dose-Response Assessment
(Routes, Duration, Frequency) (Toxicity Data, e.g., LD50)

N 7

Risk Characterization
(Likelihood and Severity of Harm)

:

Risk Management
(Engineering Controls, PPE, Procedures)

:

Communication
(Safety Data Sheet, Labels)

Click to download full resolution via product page

Caption: A diagram showing the sequential steps involved in assessing and managing chemical
hazards.

Environmental Information

There is currently a lack of specific data on the ecotoxicity of N-propylcyclohexanamine
hydrochloride. As a general precaution for amines, discharge into the environment should be
avoided as they can be harmful to aquatic life.[5]

Disclaimer
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This document is intended for informational purposes for trained professionals and is not a
substitute for a certified Safety Data Sheet (SDS) from the manufacturer. The information is
based on publicly available data for N-propylcyclohexanamine hydrochloride and
structurally related compounds. Users should always consult the original SDS and follow all
applicable local, state, and federal regulations for chemical handling and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Propylcyclohexanamine Hydrochloride: A Technical
Material Safety Data Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318470#n-propylcyclohexanamine-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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